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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612

An In-depth Technical Guide to 3-
Methoxypropylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts

3-Methoxypropylamine, commonly referred to as MOPA, is a versatile primary amine
characterized by the presence of a methoxy group. This colorless to pale yellow liquid
possesses a distinctive amine-like odor and is completely miscible with water and many
common organic solvents.[1][2][3][4][5] Its bifunctional nature, containing both a primary amine
and an ether linkage, makes it a valuable intermediate and building block in a wide array of
chemical syntheses.[5][6] This guide provides a comprehensive overview of its chemical
identity, physicochemical properties, synthesis protocols, and key applications relevant to
research and development.

Chemical Identity: Synonyms and Alternative Names

3-Methoxypropylamine is known by a variety of names in scientific literature and commercial
databases. A comprehensive list of these identifiers is crucial for accurate literature searches
and material sourcing.

Table 1: Synonyms and Identifiers for 3-Methoxypropylamine
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Type Identifier

IUPAC Name 3-methoxypropan-1-amine

CAS Number 5332-73-0[7]

EC Number 226-241-3[8]

Linear Formula CHsO(CHz2)3NH2[8]

Molecular Formula CaH11NO[7]

SMILES COCCCNI7]

InChl Key FAXDZWQIWUSWJH-UHFFFAOY SA-NI[8]

1-Amino-3-methoxypropane[7], 3-Aminopropyl
methyl ether[6], 3-MPA[6], MOPA[6], gamma-
Methoxypropylamine[6], Propanolamine methyl
ether[6]

Common Synonyms

Other Identifiers NSC 552[6], UNII-VT819v082Z[6]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of 3-Methoxypropylamine is
essential for its safe handling, application in experiments, and characterization of reaction
products.

Table 2: Physicochemical Properties of 3-Methoxypropylamine
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spectrum available.

Property Value Reference(s)

Molecular Weight 89.14 g/mol [7]

Appearance Colorlt-ass t-o yellow liquid with 5]
an amine-like odor

Density 0.874 g/mL at 25 °C [8]

Boiling Point 117-118 °C at 733 mmHg [8]

Melting Point -71°C [3]

Flash Point 24 °C (75 °F) [3]

Vapor Pressure 20 mmHg at 30 °C [8]

Refractive Index n20/D 1.417 [8]

Solubility Miscible in water [31[5]

pH 11.5 at 20 °C [3]

Table 3: Spectroscopic Data for 3-Methoxypropylamine

Spectroscopy Key Data / Peaks Reference(s)

1H NMR Spectral data available. 9]

13C NMR Spectral data available. [10][11]

infrared (IR) Condensed.and gas-phase (12][3][14]
spectra available.

Mass Spectrometry (MS) Electron ionization mass [15]

Experimental Protocols: Synthesis of 3-

Methoxypropylamine

3-Methoxypropylamine can be synthesized through various chemical routes. Two common
laboratory and industrial scale methods are detailed below.
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Synthesis via Catalytic Hydrogenation of 3-
Methoxypropionitrile

A prevalent industrial method for synthesizing 3-Methoxypropylamine involves the catalytic
hydrogenation of 3-methoxypropionitrile.[1][16]

Experimental Protocol:

Materials:

o 3-methoxypropionitrile (400q)

o Ethanol (209)

e Modified carrier nickel catalyst (129)
e 1000ml Autoclave

e Hydrogen gas

« Filtration apparatus

Distillation apparatus

Procedure:

The 1000ml autoclave is charged with 400g of 3-methoxypropionitrile, 20g of ethanol, and
129 of the modified carrier nickel catalyst.[1][16]

e The autoclave is sealed and then pressurized with hydrogen to 2.8 MPa.[1][16]

e The reaction mixture is stirred at this pressure for 2 hours.[1][16]

e Upon completion, the autoclave is cooled to room temperature.[1]

e The excess hydrogen pressure is carefully vented.[1]

e The reaction mixture is filtered to remove the catalyst.[1]
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e The resulting filtrate is purified by fractional distillation under normal pressure, collecting the
fraction that boils between 110-160 °C.[1][16]

Expected Outcome: This procedure yields approximately 354.09g of colorless and transparent
3-methoxypropylamine.[1] The conversion rate of the raw material is reported to be 97.0%
with a product yield of 94.52%.[1]
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Synthesis of 3-Methoxypropylamine via Hydrogenation.

Synthesis via Amination of 3-Methoxypropanol

An alternative synthetic route involves the reaction of 3-methoxypropanol with ammonia in the
presence of a catalyst.[17][18]

Experimental Protocol:

Materials:

¢ 3-methoxypropanol

e Ammonia

e Hydrogen

e Cu-Co/Al20s-diatomite catalyst
e Preheater

o Fixed-bed reactor
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e Condenser

e Gas-liquid separator
« Distillation column
Procedure:

e 3-methoxypropanol is pumped into a preheater where it is mixed with ammonia and
hydrogen.[17][18]

e The mixture is preheated and vaporized before entering a fixed-bed reactor containing a Cu-
Co/Al20s-diatomite catalyst.[17][18]

e The reaction is carried out under pressure and at an elevated temperature.[17]
e The material exiting the reactor is condensed and cooled.[17][18]

e Agas-liquid separator is used to separate the gaseous components (which can be recycled)
from the liquid phase.[17][18]

e The liquid phase is then purified by distillation to isolate the 3-methoxypropylamine
product.[17][18]
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Synthesis of 3-Methoxypropylamine via Amination.
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Industrial and Research Applications

3-Methoxypropylamine is a chemical with a broad spectrum of applications, primarily owing to
its properties as a primary amine and its solubility characteristics.

o Corrosion Inhibitor: It is extensively used as a corrosion inhibitor, particularly in steam
condensate systems and water treatment applications.[4][6][19]

o Chemical Intermediate: MOPA serves as a crucial intermediate in the synthesis of various
organic compounds, including pharmaceuticals, agrochemicals, and dyes (such as disperse
blue 60).[5][6]

o Surfactants and Emulsifiers: It is used in the formation of amine soaps which act as
emulsifiers for natural and synthetic resins and waxes. These find applications in floor
finishes, textiles, and water-based paints.[4][6]

o Flocculating Agent: In water treatment, it can be used to create polyelectrolytes that function
as flocculating agents.[4]

o Other Applications: It also finds use in insecticide emulsions, dye solvents, and as an
adhesion promoter for coatings on aluminum surfaces.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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